Cas no 1874376-17-6 ((3-Amino-2,2-difluoropropyl)(benzyl)(propan-2-yl)amine)

• Product Name: (3-Amino-2,2-difluoropropyl)(benzyl)(propan-2-yl)amine
• CAS No: 1874376-17-6
• MF: C₁₃H₂₀F₂N₂
• MW: 242.308110237122
• CID: 5737229
• PubChem ID: 130600924
• Update Time: 2025-11-07

(3-Amino-2,2-difluoropropyl)(benzyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1874376-17-6
• (3-Amino-2,2-difluoropropyl)(benzyl)(propan-2-yl)amine
• EN300-788143
• 1,3-Propanediamine, 2,2-difluoro-N1-(1-methylethyl)-N1-(phenylmethyl)-

• Inchi： 1S/C13H20F2N2/c1-11(2)17(10-13(14,15)9-16)8-12-6-4-3-5-7-12/h3-7,11H,8-10,16H2,1-2H3
• InChI Key： KUHQDOZLHTVGCP-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(CC1C=CC=CC=1)C(C)C)F

Computed Properties

• Exact Mass: 242.15945497g/mol
• Monoisotopic Mass: 242.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 312.5±37.0 °C(Predicted)
• pka: 6.90±0.30(Predicted)

Additional information on (3-Amino-2,2-difluoropropyl)(benzyl)(propan-2-yl)amine

Comprehensive Analysis of (3-Amino-2,2-difluoropropyl)(benzyl)(propan-2-yl)amine (CAS No. 1874376-17-6)

The compound (3-Amino-2,2-difluoropropyl)(benzyl)(propan-2-yl)amine (CAS No. 1874376-17-6) is a highly specialized amine derivative with a unique molecular structure. Its difluoropropyl and benzyl groups contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and material science research. This article delves into its molecular characteristics, potential applications, and relevance to current scientific trends.

In recent years, the demand for fluorinated amines has surged due to their enhanced stability and bioavailability. Researchers are particularly intrigued by the 3-amino-2,2-difluoropropyl moiety, which is known to improve metabolic resistance in drug candidates. The presence of a propan-2-yl (isopropyl) group further enhances its lipophilicity, a critical factor in drug design. These attributes align with the growing focus on precision medicine and targeted drug delivery systems.

The benzylamine component of this compound also opens doors to applications in catalysis and polymer chemistry. For instance, benzylamine derivatives are often employed as ligands in asymmetric synthesis, a hot topic in green chemistry. With sustainability becoming a priority, the potential of CAS No. 1874376-17-6 to reduce reaction steps or improve yields is under active investigation.

From a structure-activity relationship (SAR) perspective, the compound’s difluorinated backbone is noteworthy. Fluorine incorporation is a trending strategy in medicinal chemistry, as seen in blockbuster drugs like Osimertinib. This has led to increased searches for "fluorine in drug design" and "difluoromethylamine applications", highlighting the relevance of this molecule.

Another area of interest is the compound’s potential role in bioconjugation. The primary amine group allows for facile modification, making it a candidate for proteolysis-targeting chimeras (PROTACs)—a revolutionary approach in degradation therapy. This aligns with frequent queries such as "amine linkers in PROTACs" and "fluorine in bioconjugation".

In material science, the hybrid structure of (3-Amino-2,2-difluoropropyl)(benzyl)(propan-2-yl)amine offers versatility. Its amphiphilic nature could be exploited in nanoparticle coatings or ionic liquids, addressing the demand for advanced functional materials. Searches for "fluorinated ionic liquids" and "amine-based surfactants" reflect this trend.

Quality control and synthesis of this compound are also critical. Analytical techniques like HPLC and NMR are essential for verifying its purity, a topic often searched as "HPLC method for amine analysis". Scalable synthesis routes are another focus, with researchers exploring microwave-assisted reactions or flow chemistry to optimize production.

In conclusion, CAS No. 1874376-17-6 represents a multifaceted compound with significant potential across drug discovery, catalysis, and material science. Its unique fluorine-amine synergy positions it at the forefront of modern chemistry, resonating with today’s scientific priorities and search trends.